4-Bromo-3-methylpyridine 1-oxide

• IUPAC Name: 4-bromo-3-methyl-1-oxidopyridin-1-ium
• InChI: InChI=1S/C6H6BrNO/c1-5-4-8(9)3-2-6(5)7/h2-4H,1H3
• InChI Key: KHPKSGWJJIGDTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C[N+](=C1)[O-])Br
• Molecular Formula: C6H6BrNO
• DSSTOX Substance ID: DTXSID10310920
• Molecular Weight: 188.02 g/mol
• CAS RN: 10168-58-8

Description

4-Bromo-3-methylpyridine 1-oxide is an organic compound with the CAS Number: 10168-58-8. Its molecular weight is 188.02 g/mol. The IUPAC name for this compound is 4-bromo-3-methyl-1-oxidopyridin-1-ium.

Synthesis Analysis

The synthesis of 4-Bromo-3-methylpyridine 1-oxide involves a palladium-catalyzed Suzuki cross-coupling reaction. This reaction involves the use of 5-bromo-2-methylpyridin-3-amine, either directly or via N-[5-bromo-2-methylpyridine-3-yl]acetamide, with several arylboronic acids. Another synthesis method involves the addition of bromine and sodium nitrite solution to 4-methyl-3-bromopyridine.

Molecular Structure Analysis

The molecular formula of 4-Bromo-3-methylpyridine 1-oxide is C6H6BrNO. The InChI code is 1S/C6H6BrNO/c1-5-4-8(9)3-2-6(5)7/h2-4H,1H3. The compound’s structure can be represented by the canonical SMILES notation: CC1=C(C=CN+[O-])Br.

Chemical Reactions Analysis

4-Bromo-3-methylpyridine 1-oxide and some of its derivatives react with potassium amide in liquid ammonia by the elimination-addition (SN(EA)) mechanism. The pathway followed depends on the character and the position of the substituent.

Physical And Chemical Properties Analysis

The molecular weight of 4-Bromo-3-methylpyridine 1-oxide is 188.02 g/mol. It has a computed XLogP3-AA value of 0.9, indicating its lipophilicity. The compound has no hydrogen bond donors and one hydrogen bond acceptor. Its exact mass and monoisotopic mass are both 186.96328 g/mol. The topological polar surface area is 25.5 Ų, and it has a complexity of 99.1.

Scientific Research Applications

Pharmacology Application PDE4 Inhibitors

4-Bromo-3-methylpyridine 1-oxide is used as a building block in the synthesis of substituted 4-(2,2-diphenylethyl)pyridine-N-oxides, which are potent inhibitors of phosphodiesterase type 4 (PDE4). .

Pharmacology Application GABA A Receptor Ligands

This compound is also utilized in the preparation of benzodiazepine site ligands bearing a tricyclic pyridone moiety for human GABA A receptors. .

Chemistry Application Synthesis Building Block

In organic chemistry, 4-Bromo-3-methylpyridine 1-oxide serves as a versatile building block for synthesizing various chemical compounds. .

Chemistry Application Analytical Chemistry

.

Safety and Hazards

When handling 4-Bromo-3-methylpyridine 1-oxide, it is recommended to use personal protective equipment and face protection. It should be handled in a well-ventilated place, and contact with skin, eyes, and clothing should be avoided. Dust formation should also be avoided.

Mechanism of Action

Target of Action

4-Bromo-3-methylpyridine 1-oxide, also known as 4-bromo-3-methyl-1-oxidopyridin-1-ium, is primarily used as a building block in the preparation of various compounds . It has been found to be involved in the Suzuki–Miyaura cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

The compound’s interaction with its targets involves a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent

Biochemical Pathways

It is known to be involved in the suzuki–miyaura cross-coupling reaction . This reaction is a key process in the synthesis of various organic compounds, including pharmaceuticals and polymers.

Result of Action

The molecular and cellular effects of 4-Bromo-3-methylpyridine 1-oxide’s action are largely dependent on the compounds it is used to synthesize. For instance, when used in the synthesis of potent phosphodiesterase type 4 (PDE4) inhibitors, it contributes to the inhibition of PDE4, an enzyme involved in inflammatory responses .